Cas no 1805222-34-7 (Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate
• CAS No: 1805222-34-7
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4857267
• Update Time: 2025-05-20

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)4-2-3(5(9)10)6(11)12-7(4)13(15)16/h2,5H,1H3,(H2,11,12)
• InChI Key： PEAIFGLLLPEHMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate (CAS No. 1805222-34-7): An Overview

Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate (CAS No. 1805222-34-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate is composed of a pyridine ring substituted with an amino group at the 2-position, a difluoromethyl group at the 3-position, and a nitro group at the 6-position. The methyl ester group is attached to the carboxylic acid at the 5-position. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

One of the key aspects of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate is its synthetic accessibility. Various synthetic routes have been developed to prepare this compound, including multistep reactions involving nitration, fluorination, and esterification processes. These methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Recent studies have highlighted the potential of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results demonstrated that Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's antimicrobial properties. Research conducted by a team at the University of California, San Francisco, explored the antimicrobial activity of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate against various bacterial strains. The findings indicated that the compound showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting its potential as a broad-spectrum antimicrobial agent.

In addition to its therapeutic applications, Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate has also been studied for its use in chemical biology. A study published in Chemical Biology & Drug Design in 2020 investigated the compound's ability to modulate protein-protein interactions (PPIs). The results showed that Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate could effectively disrupt specific PPIs involved in cellular signaling pathways, opening up new avenues for drug discovery.

The physicochemical properties of Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate are also noteworthy. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Its stability under different conditions has been extensively studied, ensuring its reliability in both laboratory and industrial settings.

Safety and toxicity profiles are crucial considerations for any compound with potential pharmaceutical applications. Preliminary toxicological studies on Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate have shown that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-6-nitropyridine-5-carboxylate (CAS No. 1805222-34-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential uses, underscoring its significance in modern drug discovery efforts.